2,1-Benzoxaborole, 5-chloro-1,3-dihydro-1-hydroxy-
2,1-Benzoxaborole, 5-chloro-1,3-dihydro-1-hydroxy-
AN2718 is a novel boron-containing small molecule that inhibits an essential protein synthesis enzyme, leucyl-transfer RNA synthetase, or LeuRS. This enzyme plays an essential role in fungal protein synthesis by attaching the leucine amino acid to transfer RNA, or tRNA. AN2718, an investigational topical anti-fungal product candidate for the potential treatment of skin and nail infections. At various concentrations, AN2718 gel showed low irritation potential, leading investigators to conclude that application site reactions in future efficacy trials would be unlikely.
Brand Name:
Vulcanchem
CAS No.:
174672-06-1
VCID:
VC0518857
InChI:
InChI=1S/C7H6BClO2/c9-6-1-2-7-5(3-6)4-11-8(7)10/h1-3,10H,4H2
SMILES:
B1(C2=C(CO1)C=C(C=C2)Cl)O
Molecular Formula:
C7H6BClO2
Molecular Weight:
168.39 g/mol
2,1-Benzoxaborole, 5-chloro-1,3-dihydro-1-hydroxy-
CAS No.: 174672-06-1
Inhibitors
VCID: VC0518857
Molecular Formula: C7H6BClO2
Molecular Weight: 168.39 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 174672-06-1 |
|---|---|
| Product Name | 2,1-Benzoxaborole, 5-chloro-1,3-dihydro-1-hydroxy- |
| Molecular Formula | C7H6BClO2 |
| Molecular Weight | 168.39 g/mol |
| IUPAC Name | 5-chloro-1-hydroxy-3H-2,1-benzoxaborole |
| Standard InChI | InChI=1S/C7H6BClO2/c9-6-1-2-7-5(3-6)4-11-8(7)10/h1-3,10H,4H2 |
| Standard InChIKey | HMAFTPZYFJFEHK-UHFFFAOYSA-N |
| SMILES | B1(C2=C(CO1)C=C(C=C2)Cl)O |
| Canonical SMILES | B1(C2=C(CO1)C=C(C=C2)Cl)O |
| Appearance | Solid powder |
| Description | AN2718 is a novel boron-containing small molecule that inhibits an essential protein synthesis enzyme, leucyl-transfer RNA synthetase, or LeuRS. This enzyme plays an essential role in fungal protein synthesis by attaching the leucine amino acid to transfer RNA, or tRNA. AN2718, an investigational topical anti-fungal product candidate for the potential treatment of skin and nail infections. At various concentrations, AN2718 gel showed low irritation potential, leading investigators to conclude that application site reactions in future efficacy trials would be unlikely. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | AN2718; AN-2718; AN 2718. |
| Reference | 1: Gupta AK, Simpson FC. Investigational drugs for onychomycosis. Expert Opin Investig Drugs. 2014 Jan;23(1):97-106. doi: 10.1517/13543784.2013.840289. Epub 2013 Sep 26. Review. PubMed PMID: 24070182. |
| PubChem Compound | 11845944 |
| Last Modified | Nov 11 2021 |
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